Cas no 42996-84-9 ((2E)-3-(4-methoxyphenyl)acryloyl chloride)

(2E)-3-(4-Methoxyphenyl)acryloyl chloride is a versatile cinnamoyl chloride derivative widely used in organic synthesis and pharmaceutical intermediates. Its key advantages include a reactive acryloyl chloride group, enabling efficient acylation reactions, and a 4-methoxyphenyl moiety that enhances electron density, facilitating further functionalization. The compound is particularly valuable in the synthesis of chalcones, heterocyclic compounds, and bioactive molecules due to its conjugated double bond system, which offers stability and reactivity. High purity grades ensure consistent performance in coupling reactions and polymer applications. Proper handling under inert conditions is recommended due to its moisture sensitivity. This reagent is favored for its balance of reactivity and structural utility in advanced chemical synthesis.

(2E)-3-(4-methoxyphenyl)acryloyl chloride structure

42996-84-9 structure

Product Name:(2E)-3-(4-methoxyphenyl)acryloyl chloride

CAS No:42996-84-9

MF:C₁₀H₉ClO₂

MW:196.630262136459

MDL:MFCD00039314

CID:1006669

PubChem ID:10976422

Update Time:2025-06-08

(2E)-3-(4-methoxyphenyl)acryloyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-(4-Methoxyphenyl)acryloyl chloride
- (2E)-3-(4-Methoxyphenyl)acryloyl chloride
- trans-3-(4-Methoxyphenyl)-acryloyl chloride
- trans-4-Methoxycinnamoyl chloride
- (E)-3-(4-methoxyphenyl)acryloyl chloride
- (E)-3-(4-methoxyphenyl)prop-2-enoyl chloride
- 1-phenyl-3-(2'-hydroxy-5'-methoxyphenyl)-1-propene
- 2-cinnamyl-4-methoxy-phenol
- 2-Cinnamyl-4-methoxyphenol
- 4-methoxycinnamic acid chlo
- para-methoxycinnamic acid chloride
- Phenol, 4-methoxy-2-[(2E)-3-phenyl-2-propenyl]-
- SureCN3695507
- trans-2-Cinnamyl-4-methoxyphenol
- trans-4-Methoxy-2-(3-phenyl-2-propenyl)phenol
- STL197445
- 4-METHOXYCINNAMOYL CHLORIDE
- MFCD00039314
- (E)-4-methoxycinnamoyl chloride
- 34446-64-5
- trans-3-(4-Methoxyphenyl)-acryloyl chloride
- A851295
- AKOS005173513
- CGOJOQBYEAVATL-QPJJXVBHSA-N
- (2E)-3-(4-methoxyphenyl)prop-2-enoyl chloride
- 42996-84-9
- 4-methoxycinnamoylchloride
- SCHEMBL145711
- BBL015036
- p-Methoxycinnamic acid chloride
- 2-Propenoyl chloride, 3-(4-methoxyphenyl)-, (2E)-
- ALBB-011748
- (2E)-3-(4-methoxyphenyl)acryloyl chloride
- MDL： MFCD00039314
- Inchi： 1S/C10H9ClO2/c1-13-9-5-2-8(3-6-9)4-7-10(11)12/h2-7H,1H3/b7-4+
- InChI Key： CGOJOQBYEAVATL-QPJJXVBHSA-N
- SMILES： ClC(/C=C/C1C=CC(=CC=1)OC)=O

Computed Properties

Exact Mass: 196.02917
Monoisotopic Mass: 196.0291072g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

(2E)-3-(4-methoxyphenyl)acryloyl chloride Security Information

Hazard Category Code： 22-34-42/43
Safety Instruction： 22-24-26-36/37/39-45
Hazardous Material Identification：

(2E)-3-(4-methoxyphenyl)acryloyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	062330-500mg	(2E)-3-(4-Methoxyphenyl)acryloyl chloride	42996-84-9		500mg	2568CNY	2021-05-07
Alichem	A019113834-1g	3-(4-Methoxyphenyl)acryloyl chloride	42996-84-9	95%	1g	$344.96	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	062330-500mg	(2E)-3-(4-Methoxyphenyl)acryloyl chloride	42996-84-9		500mg	2568.0CNY	2021-07-13
TRC	E521645-50mg	(2E)-3-(4-methoxyphenyl)acryloyl chloride	42996-84-9		50mg	$ 50.00	2022-06-05
TRC	E521645-100mg	(2E)-3-(4-methoxyphenyl)acryloyl chloride	42996-84-9		100mg	$ 70.00	2022-06-05
TRC	E521645-500mg	(2E)-3-(4-methoxyphenyl)acryloyl chloride	42996-84-9		500mg	$ 275.00	2022-06-05
abcr	AB379022-500 mg	(2E)-3-(4-Methoxyphenyl)acryloyl chloride	42996-84-9		500mg	€205.60	2023-05-19
abcr	AB379022-1 g	(2E)-3-(4-Methoxyphenyl)acryloyl chloride	42996-84-9		1g	€239.00	2023-05-19
abcr	AB379022-5 g	(2E)-3-(4-Methoxyphenyl)acryloyl chloride	42996-84-9		5g	€656.50	2023-05-19
abcr	AB379022-10 g	(2E)-3-(4-Methoxyphenyl)acryloyl chloride	42996-84-9		10g	€1074.00	2023-05-19